Benzothiazolium, 2-(p-(dimethylamino)phenyl)-3,6-dimethyl-, chloride

• CAS No.: 2390-54-7
• Product Name: Benzothiazolium, 2-(p-(dimethylamino)phenyl)-3,6-dimethyl-, chloride
• Molecular Formula: C17H19ClN2S
• Molecular Weight: 318.9 g/mol
• IUPAC Name: 4-(3,6-dimethyl-1,3-benzothiazol-3-ium-2-yl)-N,N-dimethylaniline;chloride
• Standard InChI: InChI=1S/C17H19N2S.ClH/c1-12-5-10-15-16(11-12)20-17(19(15)4)13-6-8-14(9-7-13)18(2)3;/h5-11H,1-4H3;1H/q+1;/p-1
• Standard InChIKey: JADVWWSKYZXRGX-UHFFFAOYSA-M
• SMILES: CC1=CC2=C(C=C1)[N+](=C(S2)C3=CC=C(C=C3)N(C)C)C.[Cl-]
• Canonical SMILES: CC1=CC2=C(C=C1)[N+](=C(S2)C3=CC=C(C=C3)N(C)C)C.[Cl-]
• Appearance: Solid powder
• Description: Thioflavine T is an organic chloride salt having 2-[4-(dimethylamino)phenyl]-3,6-dimethyl-1,3-benzothiazol-3-ium as the counterion. It is widely used to visualise and quantify the presence of amyloids, both in vitro and in vivo. It has a role as a fluorochrome and a histological dye. It contains a thioflavin T cation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(p-(dimethylamino)phenyl)-3,6-dimethylbenzothiazolium chloride; thioflavin S; thioflavin T; thioflavine; ThT (dye)
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• PubChem Compound: 16953
• Last Modified: Nov 11 2021